![molecular formula C21H18FN3OS B3410189 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-phenylethyl)acetamide CAS No. 895802-09-2](/img/structure/B3410189.png)
2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-phenylethyl)acetamide
Overview
Description
This compound is a derivative of imidazo[2,1-b][1,3]thiazole . It has been studied for its antiproliferative activities against a variety of cancer types . The compound has shown superior potency than Sorafenib, a standard drug, against different cancer cell lines .
Molecular Structure Analysis
The compound has a complex molecular structure that includes a fluorophenyl group, an imidazo[2,1-b][1,3]thiazole ring, and a phenylethyl group . The exact molecular structure would require more specific information or computational chemistry analysis.Physical And Chemical Properties Analysis
The compound has a molecular weight of 218.25 . Other physical and chemical properties such as solubility, melting point, and boiling point are not provided in the available literature.Future Directions
Mechanism of Action
Target of Action
It’s known that imidazo[2,1-b][1,3]thiazole derivatives have been highlighted as potential antiproliferative agents against several human cancer cell lines .
Mode of Action
It’s known that certain compounds possessing terminal arylamide moiety exerted superior potencies than sorafenib, a known anticancer drug, against different cancer cell lines .
Biochemical Pathways
It’s known that imidazo[2,1-b][1,3]thiazole derivatives have shown potential antiproliferative activity, suggesting they may interfere with cell proliferation pathways .
Result of Action
It’s known that certain compounds with similar structure have shown antiproliferative activity against several human cancer cell lines .
Biochemical Analysis
Biochemical Properties
It has been observed that this compound exerts superior potencies against different cancer cell lines
Cellular Effects
The cellular effects of 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-phenylethyl)acetamide are primarily observed in its antiproliferative activity against cancer cells . It influences cell function by inhibiting cell proliferation. The impact on cell signaling pathways, gene expression, and cellular metabolism is still under study.
Molecular Mechanism
It is hypothesized that it exerts its effects at the molecular level, possibly through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-phenylethyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FN3OS/c22-17-8-6-16(7-9-17)19-13-25-18(14-27-21(25)24-19)12-20(26)23-11-10-15-4-2-1-3-5-15/h1-9,13-14H,10-12H2,(H,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQNKMNAFVZZPLO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)CC2=CSC3=NC(=CN23)C4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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